Methyl 4-amino-3-chlorobenzoate
Cat. No. B1301839
Key on ui cas rn:
84228-44-4
M. Wt: 185.61 g/mol
InChI Key: WKVJBYKFGNVWLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08344137B2
Procedure details
To a stirred solution of 4-amino-3-chloro-benzoic acid (50 g, 291 mmol) in methanol (300 mL) was added thionyl chloride (45 mL, 605 mmol) dropewise at 0° C. Then the mixture solution was refluxed for 12 hours before cooling to room temperature. Then the reaction mixture was concentrated in vacuo and the residue was dissolved in ethyl acetate (500 mL), washed with saturated aqueous sodium bicarbonate solution (3×100 mL), dried over anhydrous sodium sulfate and concentrated in vacuo to afford 4-amino-3-chloro-benzoic acid methyl ester (54 g, quant.) as a pale-white solid: LC/MS m/e calcd for C8H8ClNO2 (M+H)+: 186.61, observed: 185.9.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][C:3]=1[Cl:11].S(Cl)(Cl)=O.[CH3:16]O>>[CH3:16][O:7][C:6](=[O:8])[C:5]1[CH:9]=[CH:10][C:2]([NH2:1])=[C:3]([Cl:11])[CH:4]=1
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Inputs
Step One
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Name
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|
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Quantity
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50 g
|
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Type
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reactant
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Smiles
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NC1=C(C=C(C(=O)O)C=C1)Cl
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Name
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|
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Quantity
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45 mL
|
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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Quantity
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300 mL
|
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Type
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reactant
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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Then the mixture solution was refluxed for 12 hours
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|
Duration
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12 h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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Then the reaction mixture was concentrated in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue was dissolved in ethyl acetate (500 mL)
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WASH
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Type
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WASH
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Details
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washed with saturated aqueous sodium bicarbonate solution (3×100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated in vacuo
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Outcomes
Product
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Name
|
|
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Type
|
product
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Smiles
|
COC(C1=CC(=C(C=C1)N)Cl)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 54 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
